Cas no 866143-84-2 (6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one)

• Product Name: 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one
• CAS No: 866143-84-2
• MF: C₁₇H₁₃N₃O
• MW: 275.304623365402
• MDL: MFCD04126288
• CID: 5225150
• Update Time: 2025-10-31

6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one

• MDL： MFCD04126288
• Inchi： 1S/C17H13N3O/c1-11-6-5-9-13-15(11)18-10-14-16(13)19-20(17(14)21)12-7-3-2-4-8-12/h2-10,19H,1H3
• InChI Key： YEHUCUKIZMEULY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C)C2NN(C3=CC=CC=C3)C(=O)C=2C=1

Additional information on 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one

Introduction to 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one (CAS No. 866143-84-2)

6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrazolo[4,3-c]quinoline class, a family of molecules known for their diverse pharmacological properties. The presence of multiple fused rings and functional groups makes it an intriguing candidate for further investigation in drug discovery and medicinal chemistry.

The CAS No. 866143-84-2 uniquely identifies this chemical entity, ensuring precise classification and reference in scientific literature. As a member of the pyrazolo[4,3-c]quinoline series, this compound exhibits a fused bicyclic system consisting of a pyrazole ring connected to a quinoline core. The substitution pattern, including a methyl group at the 6-position and a phenyl group at the 2-position, along with the hydroxyl group at the 3-position, contributes to its distinct chemical and biological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one and biological targets. Studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that this compound may interact with kinases and other enzymes implicated in cancer progression, making it a promising scaffold for developing novel anticancer agents.

The quinoline moiety is particularly noteworthy for its role in medicinal chemistry. Quinoline derivatives have a long history of therapeutic applications, with several well-known drugs derived from this scaffold exhibiting antimicrobial, antimalarial, and anticancer properties. The addition of the pyrazole ring in 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one introduces additional binding pockets and functional sites that can be exploited for modulating biological activity. This structural feature has opened up new avenues for designing molecules with enhanced selectivity and potency.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays have shown promising results in inhibiting certain enzyme targets relevant to inflammatory diseases and neurodegenerative disorders. The phenyl group at the 2-position appears to play a crucial role in mediating these interactions by forming hydrophobic interactions with aromatic residues in protein targets. Furthermore, the hydroxyl group at the 3-position offers opportunities for further derivatization to optimize pharmacokinetic properties.

The synthesis of 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one presents both challenges and opportunities for synthetic chemists. The construction of the fused ring system requires careful selection of reaction conditions and intermediates to ensure high yield and purity. Recent methodologies involving transition metal catalysis have shown promise in facilitating the formation of complex heterocyclic frameworks efficiently. These advances have made it feasible to explore larger libraries of derivatives based on this scaffold.

Future research directions include exploring the structure-activity relationships (SAR) of 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one by systematically modifying its substituents. This will help in identifying key structural features responsible for biological activity and may lead to the discovery of more potent and selective analogs. Additionally, investigating its mechanism of action through biochemical assays will provide insights into its therapeutic potential and aid in rational drug design.

The growing interest in natural product-inspired scaffolds has also inspired efforts to incorporate elements from biologically active natural products into synthetic molecules like 6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one. By leveraging natural product structures as starting points or inspiration for design, chemists can generate novel compounds with unique biological profiles that may not be achievable through traditional synthetic approaches.

Another exciting avenue is the exploration of this compound's potential in combination therapies. Given its multiple binding sites and interactions with various biological targets, it may exhibit synergistic effects when used in combination with other drugs. Preclinical studies are needed to evaluate such possibilities and may lead to more effective treatment strategies for complex diseases.

In conclusion,6-Methyl-2-phenyl-1,2-dihydro-pyrazolo[4,3-c]quinolin-3-one (CAS No. 866143-84-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,6-Methyl-*pyrazolo*[4,3-c]quinolin*-3*one*, it is likely to play an important role in shaping future advancements in drug discovery.